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Identified Chemical Constituents

The primary chemical constituents identified in Chrysothamnus paniculatus are a series of caffeoylquinic

acid derivatives [1] [2]. The key compounds are summarized in the table below.

Compound Class Specific Compounds Identified Key Analytical Methods Reported

Tricaffeoylquinic
Acids

3,4,5-Tricaffeoylquinic Acid (a novel
compound described as a "shikimate

prearomatic") [1]

Spectral properties (IR, MS, ( ^1H )-
NMR, ( ^{13}C )-NMR), methylation [1]

Dicaffeoylquinic
Acids

3,4-Dicaffeoylquinic acid; 3,5-

Dicaffeoylquinic acid; 4,5-
Dicaffeoylquinic acid [1] [2]

Spectral properties, comparison of IR

and MS data, observation of
intramolecular acyl migration via MS [1]

Detailed Experimental Methodologies

The identified study employed a detailed phytochemical workflow for the isolation and characterization of

these compounds.
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Key Experimental Notes:
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Spectral Comparison: The IR and MS data for the methylated derivatives of the dicaffeoylquinic

acids (compounds 2b-4b) were reported to be "virtually identical," aiding in their classification [1].
Artifact Observation: An unexpected peak in the mass spectrum of one compound was

hypothesized to result from intramolecular acyl migration during sample heating for volatilization in
the ion source. This phenomenon is known to occur in some indole alkaloids for similar reasons [1].

NMR Analysis: The ( ^1H )-NMR spectrum was used to identify the presence of specific groups like
the 3',4'-dimethoxy-E-cinnamoyl group. The ( ^{13}C )-NMR spectrum data was consistent with the

assigned structure for the novel tricaffeoylquinic acid derivative (lb) [1].

Research Context and Future Directions

Taxonomic Note: Be aware that the genus Chrysothamnus is phylogenetically close to the genus

Ericameria, with some species, like Chrysothamnus nauseosus, being transferred to Ericameria [3].
Research on Ericameria nauseosa (rubber rabbitbrush) may provide useful comparative data.

Potential Bioactivity: Caffeoylquinic acids are a widely studied class of compounds with recognized
biological activities. While specific activity data for C. paniculatus is not provided in the search results,

related plants in the Asteraceae family are known for antioxidant, anti-inflammatory, and enzyme-
inhibitory effects [4] [5].

Research Gap: The available chemical data is from a 1983 publication [2]. Modern, in-depth
phytochemical profiling using advanced techniques like LC-MS/MS, as well as biological screening,

are needed to fully evaluate the drug discovery potential of Chrysothamnus paniculatus.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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